Cas no 2229399-63-5 (2-oxo-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid)
2-oxo-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-oxo-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid
- 2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid
- EN300-1729112
- 2229399-63-5
-
- Inchi: 1S/C7H4N4O3/c12-5(7(13)14)3-1-4-6(8-2-3)10-11-9-4/h1-2H,(H,13,14)(H,8,9,10,11)
- InChI Key: LSRICMOBZZLYFP-UHFFFAOYSA-N
- SMILES: O=C(C(=O)O)C1C=NC2C(C=1)=NNN=2
Computed Properties
- Exact Mass: 192.02834000g/mol
- Monoisotopic Mass: 192.02834000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 109Ų
2-oxo-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729112-0.05g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 0.05g |
$1632.0 | 2023-09-20 | ||
| Enamine | EN300-1729112-0.1g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 0.1g |
$1711.0 | 2023-09-20 | ||
| Enamine | EN300-1729112-0.25g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 0.25g |
$1789.0 | 2023-09-20 | ||
| Enamine | EN300-1729112-0.5g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 0.5g |
$1866.0 | 2023-09-20 | ||
| Enamine | EN300-1729112-1.0g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 1g |
$1944.0 | 2023-06-04 | ||
| Enamine | EN300-1729112-2.5g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 2.5g |
$3809.0 | 2023-09-20 | ||
| Enamine | EN300-1729112-5.0g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 5g |
$5635.0 | 2023-06-04 | ||
| Enamine | EN300-1729112-10.0g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 10g |
$8357.0 | 2023-06-04 | ||
| Enamine | EN300-1729112-1g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 1g |
$1944.0 | 2023-09-20 | ||
| Enamine | EN300-1729112-5g |
2-oxo-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}acetic acid |
2229399-63-5 | 5g |
$5635.0 | 2023-09-20 |
2-oxo-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-oxo-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid
2-oxo-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}acetic acid: A Novel Compound with Promising Therapeutic Potential in Biomedical Research
2-oxo-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}acetic acid, with the CAS number 2229399-63-5, represents a unique class of organic compounds that have garnered significant attention in recent years. This molecule, characterized by its complex structure combining a pyridine ring with a triazole ring, exhibits multifaceted biological activities that make it a compelling candidate for further exploration in drug discovery and biomedical applications. The integration of heterocyclic systems such as 3H-1,2,3-triazolo[4,5-b]pyridin-6-yl into carboxylic acid derivatives has opened new avenues for modulating molecular interactions with biological targets.
Recent studies have highlighted the potential of 2-oxo-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}acetic acid in targeting inflammation-related pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. The molecule's ability to modulate cytokine production and reduce oxidative stress has positioned it as a potential therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Structurally, 2-oxo-2-{3H-1,2,3-triazolo[3,4-b]pyridin-6-yl}acetic acid features a central pyridine ring fused with a triazole ring, creating a rigid scaffold that may enhance its binding affinity to specific protein targets. The presence of the carboxylic acid group further contributes to its molecular interactions, particularly with ion channels and G-protein coupled receptors. This structural complexity is believed to underpin its diverse pharmacological profiles, as evidenced by its ability to modulate ion channel activity in neuronal cells.
Emerging research suggests that this compound may have neuroprotective properties. A 2024 preclinical study published in Neuropharmacology reported that 2-oxo-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}acetic acid exhibits protective effects against neurodegenerative conditions by reducing oxidative damage and promoting mitochondrial function. These findings align with its potential as a therapeutic agent for diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in pathogenesis.
The chemical stability of 2-oxo-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}acetic acid is another notable attribute. Its resistance to hydrolysis and metabolic degradation makes it a promising candidate for drug development, as it can maintain therapeutic efficacy over extended periods. This characteristic is particularly valuable in the context of oral administration, where maintaining bioavailability is crucial for clinical success.
Recent advances in computational chemistry have facilitated the exploration of 2-oxo-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}acetic acid's molecular interactions with biological targets. Molecular docking studies have revealed its potential to bind to various receptors, including those involved in the regulation of intracellular signaling pathways. These insights provide a foundation for understanding its mechanism of action and guiding the design of more effective derivatives.
While the therapeutic potential of 2-oxo-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}acetic acid is promising, further research is needed to fully elucidate its biological effects. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. These efforts are critical for translating its potential into viable therapeutic applications.
In conclusion, 2-oxo-2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}acetic acid represents a significant advancement in the field of biomedical research. Its unique structural features and diverse biological activities position it as a valuable tool for exploring new therapeutic strategies. As research in this area continues to evolve, this compound may offer novel solutions for addressing a wide range of health conditions.
2229399-63-5 (2-oxo-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)